Cas no 19577-80-1 (2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid)

• Product Name: 2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid
• CAS No: 19577-80-1
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• MDL: MFCD00584479
• CID: 908237
• PubChem ID: 289164
• Update Time: 2025-04-19

2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{methyl[(4-methylphenyl)sulfonyl]amino}benzoic acid
• 2-[methyl-(4-methylphenyl)sulfonylamino]benzoic acid
• 2-(p-Toluolsulfonyl-methyl-amino)-benzoesaeure
• AC1L6B2Y
• AC1Q6V7P
• AR-1H9128
• benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]-
• CTK4E1850
• N-(p-Toluolsulfonyl)-N-methyl-anthranilsaeure
• N-methyl-N-(toluene-4-sulfonyl)-anthranilic acid
• N-Methyl-N-(toluol-4-sulfonyl)-anthranilsaeure
• N-p-Toluolsulfonyl-N-methyl-anthranilsaeure
• NSC150826
• STK140864
• AKOS000377037
• 2-[methyl-(4-methylphenyl)sulfonyl-amino]benzoic acid
• 2-(N-METHYL4-METHYLBENZENESULFONAMIDO)BENZOIC ACID
• 19577-80-1
• MFCD00584479
• CS-0320740
• NSC-150826
• LS-10534
• DTXSID70302402
• 2-((N,4-dimethylphenyl)sulfonamido)benzoic acid
• 2-(Methyl[(4-methylphenyl)sulfonyl]amino)benzoic acid
• 2-{Methyl(4-methylphenyl)sulfonylamino}benzoic acid

• MDL： MFCD00584479
• Inchi： 1S/C15H15NO4S/c1-11-7-9-12(10-8-11)21(19,20)16(2)14-6-4-3-5-13(14)15(17)18/h3-10H,1-2H3,(H,17,18)
• InChI Key： MUQRZUWAHRYECV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)C1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 305.07225
• Monoisotopic Mass: 305.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 483.8°C at 760 mmHg
• Flash Point: 246.4°C
• Refractive Index: 1.623
• PSA: 74.68
• LogP: 3.59910